Cas no 2138141-40-7 (2-Heptynoic acid, 4,5-dimethyl-)

2-Heptynoic acid, 4,5-dimethyl- structure
2138141-40-7 structure
Product Name:2-Heptynoic acid, 4,5-dimethyl-
CAS No:2138141-40-7
MF:C9H14O2
MW:154.206263065338
CID:5299924
Update Time:2025-11-01

2-Heptynoic acid, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptynoic acid, 4,5-dimethyl-
    • Inchi: 1S/C9H14O2/c1-4-7(2)8(3)5-6-9(10)11/h7-8H,4H2,1-3H3,(H,10,11)
    • InChI Key: OGWWBDLAGGGXGT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C#CC(C)C(C)CC

2-Heptynoic acid, 4,5-dimethyl- Pricemore >>

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Additional information on 2-Heptynoic acid, 4,5-dimethyl-

Comprehensive Analysis of 2-Heptynoic acid, 4,5-dimethyl- (CAS No. 2138141-40-7): Properties, Applications, and Industry Trends

The chemical compound 2-Heptynoic acid, 4,5-dimethyl- (CAS No. 2138141-40-7) is a specialized organic molecule gaining attention in synthetic chemistry and material science due to its unique structural features. Characterized by a heptynoic acid backbone with 4,5-dimethyl substitutions, this compound exhibits distinct reactivity patterns, making it valuable for intermediate synthesis and functional material design. Researchers are increasingly exploring its potential in high-performance polymers, pharmaceutical intermediates, and flavor/fragrance formulations, aligning with trends toward sustainable and multifunctional chemicals.

One of the most searched questions regarding 2-Heptynoic acid, 4,5-dimethyl- relates to its synthesis methods. Recent studies highlight optimized pathways involving alkyne carboxylation or selective methylation of precursor molecules, which improve yield and purity. The compound’s solubility in organic solvents (e.g., THF, DCM) and stability under inert conditions are frequently discussed in technical forums, addressing user concerns about storage recommendations and handling protocols for lab-scale applications.

In the context of green chemistry, CAS 2138141-40-7 has been evaluated for its role in catalyzed reactions, particularly in click chemistry and cross-coupling reactions. Its terminal alkyne group enables efficient Huisgen cycloaddition, a feature leveraged in bioconjugation and nanomaterial functionalization. These applications resonate with current industry demands for eco-friendly synthetic routes and bioactive molecule construction.

From a commercial perspective, suppliers emphasize the compound’s purity grades (≥95% by HPLC) and custom synthesis options, responding to procurement-related queries. Analytical data, including NMR spectra and mass spectrometry profiles, are often requested to verify structural integrity, reflecting the importance of quality control in niche chemical markets.

Emerging discussions link 4,5-dimethyl-2-heptynoic acid to advanced material development, such as self-assembling monolayers (SAMs) and conductive polymers. Its molecular geometry and electronic properties are being studied for organic electronics, a hotspot aligned with the rise of flexible wearable technology and IoT devices. Such interdisciplinary relevance enhances its profile in both academic and industrial research.

To address safety and regulatory compliance, technical datasheets for CAS 2138141-40-7 provide detailed risk assessments and waste disposal guidelines, ensuring adherence to REACH and GHS standards. These details cater to users searching for sustainable chemical practices and regulatory documentation.

In summary, 2-Heptynoic acid, 4,5-dimethyl- represents a versatile building block with growing relevance across multiple sectors. Its integration into cutting-edge research and alignment with global sustainability goals position it as a compound of significant future potential, warranting continued exploration and investment.

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